Cas no 2138419-86-8 (1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide)

• Product Name: 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide
• CAS No: 2138419-86-8
• MF: C₁₄H₂₃NO₂S
• MW: 269.402922868729
• CID: 5610782
• PubChem ID: 165487794
• Update Time: 2025-07-28

1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-814052
• 2138419-86-8
• 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide

• Inchi： 1S/C14H23NO2S/c16-18(17,15-13-1-2-13)9-14-6-10-3-11(7-14)5-12(4-10)8-14/h10-13,15H,1-9H2
• InChI Key： WNRWXCWPKCKNOD-UHFFFAOYSA-N
• SMILES： S(CC12CC3CC(CC(C3)C1)C2)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 269.14495015g/mol
• Monoisotopic Mass: 269.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide

Introduction to 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide (CAS No. 2138419-86-8)

The compound 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide (CAS No. 2138419-86-8) represents a significant advancement in the realm of medicinal chemistry, particularly in the design of novel therapeutic agents. This molecule, characterized by its unique structural framework, has garnered attention due to its potential pharmacological applications and the innovative synthetic strategies employed in its preparation.

The structural composition of 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide is a testament to the ingenuity of modern chemical synthesis. The presence of an adamantan-1-yl moiety contributes to the molecule's rigidity and stability, which are often desirable properties in drug candidates. This rigid core not only enhances the compound's solubility and bioavailability but also provides a scaffold for further functionalization, enabling the exploration of diverse pharmacological profiles.

Complementing the adamantly substituted backbone is the N-cyclopropylmethanesulfonamide group. This moiety introduces a polar, electron-withdrawing element that can modulate the compound's interactions with biological targets. The sulfonamide group, in particular, is well-documented for its role in various pharmaceuticals, including antibiotics and anti-inflammatory agents. Its incorporation into 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide suggests potential therapeutic benefits in these areas.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide and biological targets. Studies have indicated that this compound exhibits promising binding affinity to certain enzymes and receptors, which are implicated in various pathological conditions. These findings underscore the compound's potential as a lead molecule for further drug development.

The synthesis of 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide involves a multi-step process that showcases the synergy between organic synthesis and medicinal chemistry. The strategic use of transition metal catalysts and palladium-mediated cross-coupling reactions has enabled the efficient construction of the complex framework. This synthetic approach not only highlights the technical prowess of modern chemistry but also opens avenues for scalable production and further derivatization.

In vitro studies have begun to unravel the pharmacological profile of 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide. Initial results suggest that this compound exhibits inhibitory activity against certain enzymes, which could translate into therapeutic efficacy in conditions such as inflammation and pain management. Additionally, its structural features may contribute to reduced toxicity compared to existing treatments, making it an attractive candidate for further investigation.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration, integrating insights from chemistry, biology, and pharmacology. The case of 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide exemplifies this collaborative approach, where structural innovation drives functional exploration. As research progresses, it is anticipated that this compound will serve as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics.

The future prospects for 1-(adamantan-1-yl)-N-cyclopropylmethanesulfonamide are bright, with ongoing studies aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. The combination of its unique structure and promising biological activity positions it as a cornerstone in the quest for innovative medical solutions. As scientists continue to unravel its potential, this compound is poised to make significant contributions to the field of medicinal chemistry.